Cas no 1514392-75-6 (3-(thiolan-3-yl)butan-1-amine)

• Product Name: 3-(thiolan-3-yl)butan-1-amine
• CAS No: 1514392-75-6
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5843383
• PubChem ID: 82596113
• Update Time: 2025-05-20

3-(thiolan-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-3-yl)butan-1-amine
• 1514392-75-6
• EN300-1743060

• Inchi： 1S/C8H17NS/c1-7(2-4-9)8-3-5-10-6-8/h7-8H,2-6,9H2,1H3
• InChI Key： NGUZWMNWSASOKO-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(C)CCN

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(thiolan-3-yl)butan-1-amine

Introduction to 3-(Thiolan-3-yl)butan-1-amine (CAS No. 1514392-75-6)

3-(Thiolan-3-yl)butan-1-amine, also known by its CAS number 1514392-75-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiolane ring and an amino group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiolane ring, a six-membered ring containing a sulfur atom, is a key feature of 3-(thiolan-3-yl)butan-1-amine. This ring structure is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The amino group, on the other hand, provides the compound with basic properties and the potential to form hydrogen bonds with other molecules, further enhancing its biological activity.

Recent studies have explored the potential of 3-(thiolan-3-yl)butan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can have significant implications for conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases.

In addition to its potential in neurological disorders, 3-(thiolan-3-yl)butan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that compounds with thiolane rings can inhibit pro-inflammatory cytokines and reduce oxidative stress, making them promising candidates for anti-inflammatory therapies.

The pharmacokinetic properties of 3-(thiolan-3-yl)butan-1-amine have also been studied to understand its behavior in biological systems. Preliminary data suggest that the compound has good oral bioavailability and a favorable distribution profile. These properties are crucial for ensuring that the compound reaches its intended targets in sufficient concentrations to exert therapeutic effects.

In terms of safety, preclinical studies have shown that 3-(thiolan-3-yl)butan-1-amine exhibits low toxicity at therapeutic doses. However, as with any new compound, further research is needed to fully evaluate its safety profile and potential side effects. This includes detailed toxicological studies and clinical trials to ensure that the compound is safe for human use.

The synthesis of 3-(thiolan-3-yl)butan-1-amine has been optimized using modern synthetic techniques. The process involves several steps, including the formation of the thiolane ring and the introduction of the amino group. These synthetic methods are designed to be efficient and scalable, making it feasible to produce the compound in large quantities for research and development purposes.

In conclusion, 3-(thiolan-3-yl)butan-1-amine (CAS No. 1514392-75-6) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.